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Compound of Interest

Compound Name: CAY 10434

Cat. No.: B15573675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CAY 10434 is a potent and selective inhibitor of the cytochrome P450 enzyme CYP4A11,

which functions as a 20-hydroxyeicosatetraenoic acid (20-HETE) synthase. By blocking the

production of 20-HETE, a key signaling molecule in the arachidonic acid cascade, CAY 10434
serves as a critical tool for investigating the physiological and pathological roles of this

pathway. This document provides a comprehensive overview of the chemical properties,

mechanism of action, and experimental applications of CAY 10434.

Chemical Properties
CAY 10434 is a small molecule with well-defined chemical characteristics. Its identification and

key properties are summarized in the table below.
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Property Value

CAS Number 769917-29-5

Formal Name
N-(4-(1H-Imidazol-1-yl)phenyl)-6-

(dimethylamino)hexanamide

Molecular Formula C₁₇H₂₅N₃O

Molecular Weight 287.4 g/mol

Physical State A solution in ethanol

Purity ≥98%

Storage -20°C

Mechanism of Action and Signaling Pathway
CAY 10434 exerts its biological effects through the selective inhibition of CYP4A11, an enzyme

primarily responsible for the ω-hydroxylation of arachidonic acid to form 20-HETE.[1][2] 20-

HETE is a significant metabolite in the vasculature and kidneys, where it is synthesized by

cytochrome P450 enzymes of the 4A family.[1]

The signaling cascade begins with the release of arachidonic acid from the cell membrane.

CYP4A11 then metabolizes arachidonic acid into 20-HETE. 20-HETE is a potent

vasoconstrictor and plays a role in the regulation of vascular tone and blood pressure. CAY
10434's inhibitory action on CYP4A11 blocks this conversion, leading to a reduction in 20-

HETE levels and its downstream effects.
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Mechanism of CAY 10434 Action.
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Experimental Protocols
Determination of IC₅₀ for CYP4A11 Inhibition
The half-maximal inhibitory concentration (IC₅₀) of CAY 10434 against CYP4A11 can be

determined using an in vitro assay with human liver microsomes, which are a source of the

enzyme.

Materials:

CAY 10434

Human liver microsomes

Arachidonic acid (substrate)

NADPH regenerating system (cofactor)

Potassium phosphate buffer (pH 7.4)

Acetonitrile (for reaction termination)

Internal standard for LC-MS/MS analysis

LC-MS/MS system

Methodology:

Preparation of Reagents:

Prepare a stock solution of CAY 10434 in a suitable solvent (e.g., ethanol or DMSO).

Prepare serial dilutions of CAY 10434 to achieve a range of final concentrations for the

assay.

Prepare a working solution of arachidonic acid in an appropriate solvent.

Prepare the NADPH regenerating system according to the manufacturer's instructions.
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Incubation:

In a microcentrifuge tube, combine the human liver microsomes, potassium phosphate

buffer, and the desired concentration of CAY 10434 or vehicle control.

Pre-incubate the mixture at 37°C for a short period (e.g., 5-10 minutes) to allow the

inhibitor to interact with the enzyme.

Initiate the enzymatic reaction by adding arachidonic acid and the NADPH regenerating

system.

Incubate the reaction mixture at 37°C with shaking for a predetermined time (e.g., 15-30

minutes).

Reaction Termination and Sample Preparation:

Terminate the reaction by adding a volume of cold acetonitrile containing an internal

standard.

Centrifuge the samples to pellet the protein.

Transfer the supernatant to a new tube for analysis.

LC-MS/MS Analysis:

Analyze the samples using a validated LC-MS/MS method to quantify the amount of 20-

HETE produced.

The LC-MS/MS system should be optimized for the detection and quantification of 20-

HETE and the internal standard.

Data Analysis:

Calculate the percentage of inhibition for each concentration of CAY 10434 relative to the

vehicle control.

Plot the percentage of inhibition against the logarithm of the CAY 10434 concentration.
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Determine the IC₅₀ value by fitting the data to a suitable sigmoidal dose-response curve.
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Workflow for IC₅₀ Determination.
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Conclusion
CAY 10434 is an invaluable pharmacological tool for the study of the arachidonic acid

metabolic pathway. Its high selectivity for CYP4A11 allows for targeted investigation into the

roles of 20-HETE in various physiological and disease states. The information and protocols

provided in this guide are intended to support researchers in the effective application of CAY
10434 in their experimental designs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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